Cas no 2228423-83-2 (1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
• CAS No: 2228423-83-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6073896
• PubChem ID: 165625628
• Update Time: 2025-07-23

1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
• 1-[1-(trimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
• 2228423-83-2
• EN300-1783457

• Inchi： 1S/C11H18N2O/c1-7-10(8(2)13(4)12-7)11(5-6-11)9(3)14/h9,14H,5-6H2,1-4H3
• InChI Key： MNBMDVUPGIJPES-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C(C)=NN(C)C=2C)CC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol

Introduction to 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS No. 2228423-83-2)

1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol, identified by the CAS number 2228423-83-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of two pharmacophore-rich scaffolds: the trimethylpyrazole moiety and the cyclopropyl group, both of which are well-documented for their diverse biological activities. The unique combination of these structural elements positions this compound as a promising candidate for further exploration in drug discovery and development.

The trimethylpyrazole moiety, characterized by its three methyl substituents on the pyrazole ring, is known for its ability to modulate various biological pathways. Pyrazole derivatives, in general, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of methyl groups in trimethylpyrazole enhances its lipophilicity, which can be advantageous for membrane permeability and target binding affinity. This feature makes it a valuable component in designing molecules with improved pharmacokinetic profiles.

Concurrently, the cyclopropyl group is another pharmacophore that has emerged as a critical structural element in modern drug design. Cyclopropane rings introduce rigidity into molecular structures, which can significantly influence binding interactions with biological targets. Additionally, cyclopropane derivatives have been shown to exhibit unique metabolic stability and enhanced binding affinities due to steric constraints. The incorporation of a cyclopropyl group into 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol suggests that this compound may possess enhanced binding interactions with enzymes or receptors, making it a potential lead for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of novel drug candidates. The synergistic combination of the trimethylpyrazole and cyclopropyl moieties in 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol has been computationally analyzed to predict its potential binding modes with various biological targets. These studies indicate that the compound may interact with enzymes involved in metabolic pathways or receptors mediating inflammatory responses. Such insights are crucial for guiding experimental validation and optimizing lead compounds for therapeutic applications.

The synthesis of 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. The introduction of the cyclopropyl group at the 4-position of the trimethylpyrazole scaffold requires careful consideration of reaction conditions to ensure regioselectivity and high yield. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the construction of complex molecular architectures like this one. These developments have not only improved the efficiency of synthetic routes but also expanded the chemical space available for drug discovery.

In vitro pharmacological studies have begun to elucidate the biological profile of 1-1-(trimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol. Preliminary data suggest that this compound exhibits modest inhibitory activity against certain enzymes relevant to inflammatory diseases. The dual pharmacophoric nature of the molecule allows it to engage multiple targets simultaneously, which is often a desirable trait in drug design. Further investigation into its mechanism of action will provide deeper insights into its potential therapeutic applications.

The growing interest in structure-based drug design has positioned compounds like 1-1-(trimethyl-1H-pyrazol-4-y)cyclopropylethan-l-l)-ol (CAS No. 2228423_83_2) as key candidates for optimization towards clinical efficacy. High-throughput screening (HTS) campaigns and virtual screening techniques are being employed to identify molecules with high affinity for biological targets. The unique structural features of this compound make it an attractive candidate for inclusion in such screens, where its potential interactions can be rapidly assessed using automated platforms.

Future directions in the study of l-l_(tr imeth yl-l H -py ra z ol -4 -yl) cyc lo prop yle than -l -o l (CAS N o . 2228423 -83 -2) include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. The integration of experimental data with computational predictions will be essential for understanding its pharmacological behavior and optimizing its therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be crucial in translating this promising compound into a viable therapeutic agent.

The significance of innovative molecular architectures cannot be overstated in the ongoing quest to develop novel therapeutics. Compounds like l-l_(tr imeth yl-l H -py ra z ol -4 -yl) cyc lo prop yle than _l-o l (CAS N o . 2228423 -83 _2) exemplify how combining known pharmacophores can yield new entities with unique biological properties. As research progresses, such molecules will continue to contribute to our understanding of disease mechanisms and provide new avenues for therapeutic intervention.